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Introduction

Amphotericin B is a polyene antimycotic agent widely used in cell culture to prevent or
eliminate fungal (yeast and mold) contamination. It acts by binding to ergosterol, a major
component of fungal cell membranes, leading to the formation of transmembrane channels.
This disrupts membrane integrity, causing leakage of intracellular contents and ultimately
fungal cell death.[1][2][3] While highly effective, its poor solubility in aqueous solutions at
physiological pH presents a challenge for its use in cell culture media. This document provides
detailed protocols for the proper dissolution and use of Amphotericin B trihydrate to ensure
efficacy and minimize potential cytotoxicity to mammalian cells.

Data Presentation
Solubility of Amphotericin B
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Solvent Concentration Observations Reference

Dimethyl Sulfoxide

30-40 mg/mL Yields a hazy solution.  [4][5]
(DMSO)
Dimethylformamide

2-4 mg/mL - [4]15]
(DMF)
Water (pH 6-7) Insoluble - [4115][6]
Water (pH 2 or 11) Soluble - [4115]16]
Sterile Water (with Yields a slightly hazy

o 2.5 mg/mL i [4]

solubilizing agents*) yellow solution.

*Commercial preparations of Amphotericin B for cell culture are often supplied as a powder with
solubilizing agents like sodium deoxycholate and sodium phosphate.[7][8]

Recommended Concentrations for Cell Culture

Application Concentration Reference

Routine Prophylaxis 0.25- 2.5 pg/mL [7]

Elimination of Existing
o 5 - 10 mg/L (ug/mL) [4][5]
Contamination

stability of hotericin B Soluti

Storage Condition Duration of Stability Reference
In culture at 37°C Up to 3 days [41[5]
Refrigerated at 2-8°C (stock
_ 2-3 weeks
solution)
Frozen at -20°C (stock
Long-term

solution)

2-3 cycles without appreciable
Freeze-thaw cycles
loss of potency
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Experimental Protocols
Protocol 1: Preparation of Amphotericin B Stock
Solution from Powder (Using DMSO)

This protocol is suitable for pure Amphotericin B trihydrate powder without pre-mixed
solubilizing agents.

Materials:

Amphotericin B trihydrate powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

Sterile-filterable syringe and a 0.22 um syringe filter (optional, see note)

Sterile, light-protecting cryovials for aliquots
Procedure:
¢ Pre-warm DMSO: Warm the DMSO to room temperature to ensure it is completely liquid.

» Weigh Amphotericin B: In a sterile environment (e.g., a laminar flow hood), weigh the desired
amount of Amphotericin B trihydrate powder.

 Dissolution:
o Aseptically transfer the powder to a sterile conical tube.

o Add the required volume of DMSO to achieve a stock concentration of 2.5 mg/mL. For
example, to prepare 10 mL of stock solution, dissolve 25 mg of Amphotericin B in 10 mL of
DMSO.

o Vortex the solution thoroughly until the powder is dissolved. The resulting solution may be
hazy.[4]
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 Sterilization (Optional): Aqueous solutions of Amphotericin B are generally not suitable for
sterile filtration due to poor solubility.[4][5] However, if a DMSO stock solution is prepared, it
can be filter-sterilized using a 0.22 um syringe filter.

» Aliquoting and Storage:

o Dispense the stock solution into sterile, light-protecting cryovials in volumes suitable for
your experimental needs to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for long-term stability.

Protocol 2: Reconstitution of Commercial Amphotericin
B Preparations (with Solubilizing Agents)

This protocol is for commercially available Amphotericin B powders that contain solubilizing
agents like sodium deoxycholate.

Materials:

Commercial Amphotericin B powder for cell culture

Sterile, deionized water or Water for Injection (WFI)

Sterile, conical centrifuge tubes

Sterile, light-protecting cryovials for aliquots
Procedure:

» Review Manufacturer's Instructions: Always refer to the product datasheet for the specific
reconstitution instructions provided by the manufacturer.

e Reconstitution:

o In a sterile environment, add the specified volume of sterile water to the vial containing the
Amphotericin B powder. A common reconstitution is 25 mg of the powder in 10 mL of
sterile water to yield a 2.5 mg/mL stock solution.[4]
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o Aseptically swirl or vortex the vial until the powder is fully suspended. The resulting
solution will likely be a slightly hazy, yellow suspension.[4] There is no need to filter
sterilize this solution.[4]

» Aliquoting and Storage:
o Dispense the reconstituted solution into sterile, light-protecting cryovials.

o Store the aliquots at -20°C.

Protocol 3: Preparation of Working Solution in Cell
Culture Medium

Materials:

o Amphotericin B stock solution (from Protocol 1 or 2)

o Complete cell culture medium (e.g., DMEM with 10% FBS and Penicillin-Streptomycin)
Procedure:

e Thaw Stock Solution: Thaw an aliquot of the Amphotericin B stock solution at room
temperature, protected from light.

¢ Dilution:

o Under sterile conditions, add the appropriate volume of the stock solution to your complete
cell culture medium to achieve the desired final concentration. For a final concentration of
2.5 pg/mL using a 2.5 mg/mL stock solution, add 1 mL of the stock solution to 1 liter of cell
culture medium (a 1:1000 dilution).

o Mix the medium thoroughly by gentle inversion.
e Use and Storage:

o The medium containing Amphotericin B is now ready for use.
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o Store the supplemented medium at 2-8°C and use within a few days, as Amphotericin B is
stable in culture at 37°C for up to 3 days.[4][5]

Visualizations
Mechanism of Action of Amphotericin B
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Caption: Mechanism of Amphotericin B action on fungal cells.

Experimental Workflow for Preparing Amphotericin B
Working Solution

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/134/925/a9528dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/290/384/e3789dat.pdf
https://www.benchchem.com/product/b15563636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow: Amphotericin B Preparation for Cell Culture
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Caption: Workflow for preparing Amphotericin B solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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